![molecular formula C8H10BrNO2 B3033818 2-bromo-N-(2-furylmethyl)propanamide CAS No. 1211480-60-2](/img/structure/B3033818.png)
2-bromo-N-(2-furylmethyl)propanamide
Overview
Description
“2-bromo-N-(2-furylmethyl)propanamide” is a chemical compound with the molecular formula C8H10BrNO2 . It is related to other compounds such as “2-bromo-N-(2-methylphenyl)propanamide” and "Propanamide, N-(4-bromophenyl)-2-bromo-" .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, “this compound” was synthesized through the reaction of amines with 2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)propanoic acid, which was prepared via condensation of 2-(bromomethyl)furan with diethyl acetamidomalonate .Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom attached to a carbon atom, which is also attached to an amide group and a furylmethyl group . The molecular weight of this compound is 232.074 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.5±0.1 g/cm3, a boiling point of 361.2±32.0 °C at 760 mmHg, and a flash point of 172.2±25.1 °C .Scientific Research Applications
Synthesis and Molecular Structure
2-bromo-N-(2-furylmethyl)propanamide has been synthesized and analyzed, contributing to the field of molecular structure analysis. For instance, a study focused on the synthesis and molecular structure of a similar compound, 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, which was analyzed using NMR, FT-IR spectroscopies, high-resolution mass spectrometry, and single crystal X-ray diffraction (Kulai & Mallet-Ladeira, 2016).
Applications in Polymer Chemistry
This compound has shown potential in polymer chemistry. The same study by Kulai and Mallet-Ladeira (2016) revealed its efficiency as a fluorescent ATRP initiator in polymerizations of acrylates, highlighting its role in facilitating polymer formation processes (Kulai & Mallet-Ladeira, 2016).
Plant Growth Modulation
Research has also explored the use of related compounds in modulating plant growth. For example, N-substituted 2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)propanamides demonstrated root growth-modulatory activity in studies using rape and leek seeds (Kitagawa, Akiyama, & Masai, 2001).
Antimicrobial Applications
Compounds related to this compound have been examined for their antimicrobial properties. A study on arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment, similar in structure, revealed notable antibacterial and antifungal activity, suggesting potential applications in combating microbial infections (Baranovskyi et al., 2018).
Antifungal Activity
Furthermore, derivatives of this chemical class, such as N-(4-bromophenyl)-N-(2-furylmethyl)amine, have demonstrated significant antifungal activity against dermatophytes, indicating potential uses in addressing fungal infections (Suvire et al., 2006).
Properties
IUPAC Name |
2-bromo-N-(furan-2-ylmethyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO2/c1-6(9)8(11)10-5-7-3-2-4-12-7/h2-4,6H,5H2,1H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBKARLYZQNTJRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CO1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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